Cas no 89542-34-7 (Benzothiazolium, 3-[(3-methylphenyl)methyl]-, bromide)
89542-34-7 structure
Product Name:Benzothiazolium, 3-[(3-methylphenyl)methyl]-, bromide
CAS No:89542-34-7
MF:C15H14BrNS
MW:320.247361660004
CID:597182
PubChem ID:13154505
Update Time:2025-04-19
Benzothiazolium, 3-[(3-methylphenyl)methyl]-, bromide Chemical and Physical Properties
Names and Identifiers
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- Benzothiazolium, 3-[(3-methylphenyl)methyl]-, bromide
- 3-[(3-methylphenyl)methyl]-1,3-benzothiazol-3-ium,bromide
- 3-[(3-Methylphenyl)methyl]-1,3-benzothiazol-3-ium bromide
- DTXSID60522713
- 89542-34-7
-
- Inchi: 1S/C15H14NS.BrH/c1-12-5-4-6-13(9-12)10-16-11-17-15-8-3-2-7-14(15)16;/h2-9,11H,10H2,1H3;1H/q+1;/p-1
- InChI Key: PEDXHPWEGAWMKO-UHFFFAOYSA-M
- SMILES: [Br-].S1C=[N+](C2C=CC=CC1=2)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 319.00303g/mol
- Monoisotopic Mass: 319.00303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Benzothiazolium, 3-[(3-methylphenyl)methyl]-, bromide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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